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Compound of Interest

Compound Name: 4'-Bromo-4-biphenylboronic Acid

Cat. No.: B1274311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the handling, storage, and

utilization of 4'-Bromo-4-biphenylboronic acid, a key building block in organic synthesis,

particularly for the development of pharmaceutical intermediates and advanced materials.

Chemical and Physical Properties
4'-Bromo-4-biphenylboronic acid is a bifunctional organic compound featuring a biphenyl

core with a bromine atom and a boronic acid group. This structure makes it an excellent

substrate for cross-coupling reactions.

Table 1: Physical and Chemical Properties of 4'-Bromo-4-biphenylboronic Acid
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Property Value Reference

CAS Number 480996-05-2 [1][2]

Molecular Formula C₁₂H₁₀BBrO₂ [1]

Molecular Weight 276.92 g/mol [1][3]

Appearance
White to off-white or pale-

yellow powder/crystals
-

Melting Point 284-289 °C [4]

Boiling Point 430.3 °C at 760 mmHg [3]

Density 1.5 ± 0.1 g/cm³ [3]

Solubility
Insoluble in water. Soluble in

many organic solvents.
[5]

Note: Some commercial products may contain varying amounts of the corresponding

anhydride.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity and reactivity of 4'-Bromo-4-
biphenylboronic acid.

Personal Protective Equipment (PPE)
When handling this compound, it is essential to use appropriate personal protective equipment

to minimize exposure and ensure safety.

Table 2: Recommended Personal Protective Equipment
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Equipment Specification

Eye Protection Chemical safety goggles or face shield

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust is generated, use a NIOSH-

approved respirator.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes

Storage Conditions
To ensure the long-term stability of 4'-Bromo-4-biphenylboronic acid, it should be stored

under the following conditions:

Table 3: Recommended Storage Conditions

Condition Recommendation

Temperature
Store in a cool, dry place. Some suppliers

recommend refrigeration (2-8 °C).

Atmosphere

Store under an inert atmosphere (e.g., argon or

nitrogen) to prevent degradation from moisture

and air.

Container Keep in a tightly sealed, light-resistant container.

Incompatible Materials
Strong oxidizing agents, strong bases, and

moisture.

The following diagram outlines the recommended logical workflow for handling and storing 4'-
Bromo-4-biphenylboronic acid.
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Handling and Storage Workflow

Receiving and Initial Storage

Handling for Use

Post-Use Storage

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Inert Atmosphere

Wear Appropriate PPE

Prepare for Experiment

Work in a Fume Hood

Weigh Required Amount

Dispense into Reaction Vessel

Tightly Seal Original Container

After Use

Purge with Inert Gas (Optional but Recommended)

Return to Designated Storage Area

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1274311?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the safe handling and storage of 4'-Bromo-4-biphenylboronic
acid.

Applications in Organic Synthesis
4'-Bromo-4-biphenylboronic acid is a versatile reagent primarily used in palladium-catalyzed

cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful

tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl

structures that are common in pharmaceuticals and organic electronic materials.

Suzuki-Miyaura Coupling Reaction
The Suzuki-Miyaura coupling involves the reaction of an organoboron compound with an

organohalide in the presence of a palladium catalyst and a base. 4'-Bromo-4-
biphenylboronic acid serves as the organoboron partner, allowing for the introduction of the

4-bromobiphenyl moiety.

Table 4: Typical Reaction Components for Suzuki-Miyaura Coupling

Component Example Typical Molar Equivalents

Aryl Halide
4-Iodoanisole, Aryl Bromides,

Aryl Chlorides
1.0

Boronic Acid
4'-Bromo-4-biphenylboronic

acid
1.1 - 1.5

Palladium Catalyst
Pd(PPh₃)₄, Pd(OAc)₂,

PdCl₂(dppf)
0.01 - 0.05 (1-5 mol%)

Base
K₂CO₃, K₃PO₄, Cs₂CO₃,

Na₂CO₃
2.0 - 3.0

Solvent

1,4-Dioxane, Toluene,

Tetrahydrofuran (THF),

Dimethylformamide (DMF) with

water

-

The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura coupling reaction.
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
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R¹-Pd(II)L₂-X
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R¹-Pd(II)L₂-R²
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R¹-R²

[R²-B(OH)₃]⁻

R¹-X

Base R²-B(OH)₂

Activation
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Experimental Protocol: Synthesis of a Biaryl
Compound via Suzuki-Miyaura Coupling
This protocol details a general procedure for the Suzuki-Miyaura coupling of 4'-Bromo-4-
biphenylboronic acid with an aryl halide.

Materials:

4'-Bromo-4-biphenylboronic acid

Aryl halide (e.g., 4-iodoanisole)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., Potassium carbonate [K₂CO₃])

Solvent (e.g., 1,4-Dioxane and water, 4:1 v/v)

Round-bottom flask or reaction vial with a stir bar

Reflux condenser

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: To a flame-dried round-bottom flask containing a magnetic stir bar, add 4'-
Bromo-4-biphenylboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and

potassium carbonate (2.0 equivalents).

Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or

nitrogen) for 10-15 minutes.

Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed

solvent mixture (1,4-dioxane/water). Then, add the palladium catalyst (e.g., 5 mol%

Pd(PPh₃)₄).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete

within 12-24 hours.

Workup:

Cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and water.

Transfer the mixture to a separatory funnel, separate the organic layer, and extract the

aqueous layer twice with ethyl acetate.

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization to obtain the desired biaryl compound.

The following diagram illustrates the general experimental workflow for this Suzuki-Miyaura

coupling reaction.
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Suzuki-Miyaura Experimental Workflow
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Drug Development Applications
The biphenyl scaffold is a common structural motif in many active pharmaceutical ingredients

(APIs). 4'-Bromo-4-biphenylboronic acid is a valuable intermediate for the synthesis of drugs

where a substituted biphenyl core is required. The bromine atom can be further functionalized,

and the boronic acid allows for the key C-C bond formation. While specific examples directly

citing the use of 4'-Bromo-4-biphenylboronic acid in the synthesis of marketed drugs are not

readily available in public literature, its utility is evident in the synthesis of analogs of drugs like

Valsartan, where a biphenyl core is essential for biological activity.[6]

Safety and Hazard Information
Table 5: GHS Hazard Statements

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

